Cas no 52846-21-6 (4-methyl-N-[(E)-(4-propoxyphenyl)methylidene]aniline)

4-methyl-N-[(E)-(4-propoxyphenyl)methylidene]aniline structure
52846-21-6 structure
Product Name:4-methyl-N-[(E)-(4-propoxyphenyl)methylidene]aniline
CAS No:52846-21-6
MF:C17H19NO
MW:253.338864564896
CID:937573
PubChem ID:298717
Update Time:2025-04-19

4-methyl-N-[(E)-(4-propoxyphenyl)methylidene]aniline Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-N-[(E)-(4-propoxyphenyl)methylidene]aniline
    • N-(4-methylphenyl)-1-(4-propoxyphenyl)methanimine
    • AC1L6TJF
    • NSC171029
    • NSC-171029
    • DTXSID60305523
    • 52846-21-6
    • (E)-N-(4-Methylphenyl)-1-(4-propoxyphenyl)methanimine
    • AKOS002801541
    • Inchi: 1S/C17H19NO/c1-3-12-19-17-10-6-15(7-11-17)13-18-16-8-4-14(2)5-9-16/h4-11,13H,3,12H2,1-2H3/b18-13+
    • InChI Key: NFNBCECWJFHKQU-QGOAFFKASA-N
    • SMILES: O(C1C=CC(/C=N/C2C=CC(C)=CC=2)=CC=1)CCC

Computed Properties

  • Exact Mass: 253.14677
  • Monoisotopic Mass: 253.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 21.6Ų

Experimental Properties

  • Density: 0.97
  • Boiling Point: 392.5°Cat760mmHg
  • Flash Point: 392.5°Cat760mmHg
  • Refractive Index: 1.529
  • PSA: 21.59
  • LogP: 4.53440
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